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Compound of Interest

Compound Name: Calcium hydroxide

Cat. No.: B073160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the capture

of carbon dioxide (CO₂) using calcium hydroxide (Ca(OH)₂). The information is intended to

guide researchers in setting up and conducting experiments to evaluate the efficacy of Ca(OH)₂

as a CO₂ sorbent.

Introduction
Calcium hydroxide is a promising sorbent for CO₂ capture due to its high theoretical CO₂

capture capacity, abundance, and low cost. The primary reaction governing this process is the

carbonation of Ca(OH)₂, which produces calcium carbonate (CaCO₃) and water. This process

can be employed in various settings, from industrial flue gas treatment to direct air capture

technologies. Understanding the kinetics and mechanisms of this reaction is crucial for

optimizing capture efficiency.

The overall chemical reaction is:

Ca(OH)₂(s) + CO₂(g) → CaCO₃(s) + H₂O(l)[1]

This reaction is thermodynamically favorable over a wide range of temperatures.[1] The

efficiency of CO₂ capture is influenced by several factors, including temperature, CO₂

concentration, relative humidity, and the physical properties of the Ca(OH)₂ sorbent.
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Key Reaction Pathways
The carbonation of calcium hydroxide can proceed through different pathways depending on

the reaction conditions. At higher temperatures, the process often involves the initial

dehydration of Ca(OH)₂ to calcium oxide (CaO), followed by the carbonation of the nascent

CaO. At lower temperatures, particularly in the presence of moisture, direct carbonation of

Ca(OH)₂ is more prevalent.
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Caption: Reaction pathways for Ca(OH)₂ carbonation.

Experimental Setups
The choice of experimental setup depends on the specific research objectives, such as

studying reaction kinetics, determining capture capacity, or simulating industrial conditions. Two

common laboratory-scale setups are the Thermogravimetric Analyzer (TGA) and the fixed-bed

or fluidized-bed reactor.

Thermogravimetric Analysis (TGA)
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A TGA is used to measure the change in mass of a sample as a function of temperature and

gas environment. It is a powerful tool for studying the kinetics of the carbonation reaction and

determining the CO₂ uptake capacity of the sorbent.

Fixed-Bed and Fluidized-Bed Reactors
These reactors are used to simulate conditions in larger-scale CO₂ capture systems. They

allow for the investigation of parameters such as gas flow rate, sorbent particle size, and the

effect of humidity under more dynamic conditions. A fluidized-bed reactor, in particular, offers

excellent gas-solid contact.
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Caption: General experimental workflow for a reactor-based setup.

Experimental Protocols
Protocol 1: Determination of CO₂ Capture Capacity
using Thermogravimetric Analysis (TGA)
Objective: To determine the maximum CO₂ capture capacity of a Ca(OH)₂ sample under

controlled temperature and CO₂ concentration.

Materials and Equipment:
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Calcium Hydroxide (Ca(OH)₂) powder

Thermogravimetric Analyzer (TGA)

CO₂ gas cylinder (high purity)

N₂ or Ar gas cylinder (high purity, for inert atmosphere)

Sample crucibles (Alumina or Platinum)

Procedure:

Sample Preparation: Accurately weigh 10-20 mg of the Ca(OH)₂ sample into a TGA crucible.

Instrument Setup:

Place the crucible in the TGA furnace.

Purge the system with an inert gas (N₂ or Ar) at a flow rate of 50-100 mL/min to remove

any air.

Dehydration (Optional): Heat the sample to a temperature above the dehydration point of

Ca(OH)₂ (typically >400°C) under an inert atmosphere to form CaO. Hold at this temperature

until a stable mass is achieved. This step is necessary if the goal is to study the carbonation

of in-situ generated CaO. For direct carbonation of Ca(OH)₂, this step is skipped.

Carbonation:

Set the desired carbonation temperature (e.g., 600-700°C).

Once the temperature is stable, switch the gas flow to the desired CO₂ concentration (e.g.,

15% CO₂ in N₂) at a total flow rate of 50-100 mL/min.

Record the mass gain over time until the mass becomes constant, indicating the

completion of the reaction.

Data Analysis:
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The CO₂ capture capacity is calculated from the mass gain during the carbonation step.

The conversion of Ca(OH)₂ to CaCO₃ can also be determined.

Protocol 2: CO₂ Capture in a Fixed-Bed Reactor
Objective: To evaluate the CO₂ capture performance of Ca(OH)₂ under dynamic flow

conditions.

Materials and Equipment:

Calcium Hydroxide (Ca(OH)₂) powder or pellets

Fixed-bed reactor (quartz or stainless steel tube)

Tube furnace with temperature controller

Mass flow controllers for CO₂ and N₂

Humidifier (optional, for studying the effect of steam)

CO₂ gas analyzer (e.g., NDIR sensor)

Data acquisition system

Procedure:

Sorbent Loading: Pack a known mass of Ca(OH)₂ into the reactor tube, ensuring uniform

packing. A typical bed height to diameter ratio is between 1 and 3.

System Assembly: Assemble the reactor system as shown in the workflow diagram.

Leak Test: Perform a leak test on the entire system.

Heating and Purging:

Heat the reactor to the desired reaction temperature under a flow of inert gas (N₂).

Allow the temperature to stabilize.
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CO₂ Introduction:

Introduce the gas mixture with the desired CO₂ concentration and flow rate into the

reactor.

Simultaneously, start recording the outlet CO₂ concentration using the gas analyzer.

Experiment Termination: Continue the gas flow until the outlet CO₂ concentration returns to

the inlet concentration (breakthrough), indicating that the sorbent is saturated.

Data Analysis:

Plot the outlet CO₂ concentration as a function of time to obtain the breakthrough curve.

Calculate the CO₂ capture efficiency and capacity based on the breakthrough data.

Data Presentation
Quantitative data from experiments should be summarized for easy comparison.

Table 1: Effect of Temperature on CO₂ Conversion[2][3]

Temperature (°C)
CO₂ Concentration
(%)

Reaction Time (s)
Ca Conversion to
CaCO₃ (%)

350 7 4 15

450 7 4 40

550 7 4 65

600 7 4 70

650 7 4 70

Note: Data synthesized from studies on fine Ca(OH)₂ particles (<10 μm) in a drop tube reactor.

[2][3]

Table 2: Effect of CO₂ Concentration on CO₂ Absorption in an Aqueous System[1][4]
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Ca(OH)₂
Concentration

Inlet CO₂
Concentration (%)

Absorption Rate (g
CO₂/min)

Capture Ratio (%)

1% Suspension ~30 ~0.1 ~30

Saturated Solution ~30 ~0.3 ~90

Note: Data from experiments with Ca(OH)₂ aqueous solutions.[1][4]

Table 3: Influence of Relative Humidity on Carbonation at Low Temperatures[5]

Temperature (°C)
Relative Humidity
(%)

Reaction Time
(min)

Final Conversion of
Ca(OH)₂ (%)

60 < 8 60 No reaction

60 20 20 ~10

60 70 20 ~25

90 20 20 ~15

90 70 20 ~35

Note: Data from a study using a differential packed-bed reactor.[5]

Characterization of Sorbents
Post-reaction characterization of the sorbent is essential to understand the chemical and

physical changes that have occurred.

X-Ray Diffraction (XRD): To identify the crystalline phases present (Ca(OH)₂, CaCO₃, CaO).

Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the

sorbent before and after carbonation.

Thermogravimetric Analysis (TGA): To quantify the amount of CaCO₃ formed and any

unreacted Ca(OH)₂.[6][7]
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Caption: Sorbent characterization workflow.

Safety Precautions
Calcium hydroxide is a corrosive material. Handle with appropriate personal protective

equipment (PPE), including gloves and safety glasses.

The experiments are conducted at high temperatures. Ensure proper insulation and guarding

of hot surfaces.

Work in a well-ventilated area, especially when handling CO₂ gas cylinders. Follow standard

laboratory safety procedures for handling compressed gases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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capture-using-calcium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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